Cas no 2171759-17-2 (5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171759-17-2
• MF: C₂₄H₂₃N₃O₇
• MW: 465.455326318741
• CID: 6205435
• PubChem ID: 165962311
• Update Time: 2025-06-23

5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 2171759-17-2
• 5-(3,5-dioxopiperazin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1493833

• Inchi： 1S/C24H23N3O7/c28-20-11-27(12-21(29)26-20)23(32)19(9-10-22(30)31)25-24(33)34-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,25,33)(H,30,31)(H,26,28,29)
• InChI Key： GXFLNUONBQMEIV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N1CC(NC(C1)=O)=O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.15360008g/mol
• Monoisotopic Mass: 465.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 142Ų

Additional information on 5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Introduction to 5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171759-17-2)

5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171759-17-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and fluorene, two key structural motifs that contribute to its unique chemical and biological properties.

The molecular structure of 5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid is characterized by a piperazine ring with two oxo groups at the 3 and 5 positions, which confer high reactivity and stability. The fluorene moiety, attached via a methoxycarbonyl group, adds significant hydrophobicity and rigidity to the molecule. These features make it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid in the treatment of neurodegenerative diseases. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, and to reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid has also demonstrated anti-inflammatory effects. Research has indicated that it can downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This dual action—neuroprotection and anti-inflammation—makes it a promising therapeutic agent for conditions such as multiple sclerosis and Parkinson's disease.

The synthesis of 5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid involves several steps, including the formation of the piperazine ring with oxo groups, the attachment of the fluorene moiety via a methoxycarbonyl linker, and the final carboxylation step. Advanced synthetic techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to optimize yield and purity.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3,5-dioxopiperazin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid in human subjects. Preliminary results from Phase I trials have shown promising outcomes with minimal adverse effects. The compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties, including good bioavailability and a long half-life.

Beyond its therapeutic applications, 5-(3,5-dioxopiperazin-1-yl)-4-{(9H-fluoren‐9‐yl)methoxy carbonyl}amino)‐ 5‐ oxo pentanoic acid has also found use in biochemical research as a tool compound for studying protein-protein interactions and signal transduction pathways. Its ability to selectively bind to specific protein targets makes it valuable for elucidating complex biological processes at the molecular level.

In conclusion, 5-(3,5-dioxopiperazin‐1‐ yl)‐ 4‐{( ( 9 H ‐ fluoren ‐ 9 ‐ yl ) methoxy carbonyl ) amino } ‐ 5 ‐ oxo pentanoic acid (CAS No. 2171759‐17‐2) represents a multifaceted compound with significant potential in both therapeutic and research contexts. Ongoing studies continue to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.